Benzyl N-acetyl-4,6-O-benzylidenemuramic acid
Overview
Description
Benzyl N-acetyl-4,6-O-benzylidenemuramic acid is a useful research compound. Its molecular formula is C25H29NO8 and its molecular weight is 471.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Benzyl N-acetyl-4,6-O-benzylidenemuramic acid is primarily used in the synthesis of various biochemical compounds. Phillips et al. (1984) demonstrated its use in synthesizing N-acetylmuramoyl-L-alanyl-D-isoglutamine (MDP) through a series of condensations and hydrogenolysis, indicating its role in complex organic syntheses (Phillips, Nishimura, & Fraser, 1984). Similarly, Gross and Rimpler (1986) described an improved large-scale preparation of this compound and its isomers, showcasing its utility in synthesizing stereochemically pure derivatives of muramic and isomuramic acids (Gross & Rimpler, 1986).
Biological and Medicinal Research
This compound plays a significant role in biological and medicinal research. Khorlin and Privalova (1970) utilized this compound in the synthesis of N-acetylneuraminic acid 8-methyl ether, contributing to the exploration of neuraminic acid derivatives and their biological activities (Khorlin & Privalova, 1970). Baumberger and Vasella (1986) synthesized N-acetylneuraminic acid and N-acetyl-4-epineuraminic Acid, furthering the understanding of these important biological molecules (Baumberger & Vasella, 1986).
Structural and Chemical Analysis
This compound is also usedin studies focusing on structural and chemical analysis. For instance, Wawra (1974) conducted an X-ray structure analysis of a compound involving N-acetyl-α-ᴅ-neuraminic acid, which is related to this compound. This research contributed to the understanding of the biochemical properties and absolute configuration of molecules related to neuraminic acid (Wawra, 1974).
Regioselective Reactions in Carbohydrate Chemistry
Another significant application of this compound is in regioselective reactions, particularly in carbohydrate chemistry. For instance, Ohlin, Johnsson, and Ellervik (2011) discussed the regioselective openings of 4,6-benzylidene acetals, a process integral to carbohydrate chemistry, in which benzylidene acetals like this compound play a crucial role (Ohlin, Johnsson, & Ellervik, 2011).
Properties
IUPAC Name |
(2R)-2-[[(4aR,7R,8R,8aS)-7-acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29NO8/c1-15(23(28)29)32-22-20(26-16(2)27)25(30-13-17-9-5-3-6-10-17)33-19-14-31-24(34-21(19)22)18-11-7-4-8-12-18/h3-12,15,19-22,24-25H,13-14H2,1-2H3,(H,26,27)(H,28,29)/t15-,19-,20-,21-,22-,24?,25?/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPPMVSNCFXDOJX-FZJVDLTLSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)OC1C(C(OC2C1OC(OC2)C3=CC=CC=C3)OCC4=CC=CC=C4)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)O)O[C@H]1[C@H]2[C@@H](COC(O2)C3=CC=CC=C3)OC([C@@H]1NC(=O)C)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29NO8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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